Cas no 2228876-86-4 (tert-butyl 4-(3-hydroxybutyl)-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-hydroxybutyl)-3-methylpiperidine-1-carboxylate
• CAS No: 2228876-86-4
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 5946190
• PubChem ID: 165645400
• Update Time: 2025-06-14

tert-butyl 4-(3-hydroxybutyl)-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-hydroxybutyl)-3-methylpiperidine-1-carboxylate
• EN300-1903934
• 2228876-86-4

• Inchi： 1S/C15H29NO3/c1-11-10-16(14(18)19-15(3,4)5)9-8-13(11)7-6-12(2)17/h11-13,17H,6-10H2,1-5H3
• InChI Key： KOHATFPHFSNWQG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCC(C)O)C(C)C1)=O

Computed Properties

• Exact Mass: 271.21474379g/mol
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 4-(3-hydroxybutyl)-3-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3-hydroxybutyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228876-86-4)

tert-butyl 4-(3-hydroxybutyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228876-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of piperidine derivatives, which are widely utilized in drug discovery and development. The presence of both a hydroxybutyl and a tert-butyl carboxylate group in its structure makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition.

In recent years, the demand for high-purity intermediates like tert-butyl 4-(3-hydroxybutyl)-3-methylpiperidine-1-carboxylate has surged due to advancements in precision medicine and targeted drug delivery systems. This compound's unique structural features enable it to act as a building block for small molecule inhibitors and receptor modulators. Its CAS No. 2228876-86-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key reasons for the popularity of tert-butyl 4-(3-hydroxybutyl)-3-methylpiperidine-1-carboxylate is its role in the synthesis of neuroprotective agents. With rising global concerns about neurodegenerative diseases such as Alzheimer's and Parkinson's, researchers are exploring novel compounds that can modulate neuronal pathways. The hydroxybutyl moiety in this molecule provides a functional handle for further chemical modifications, making it a valuable candidate for drug design.

From a synthetic chemistry perspective, the tert-butyl carboxylate group in tert-butyl 4-(3-hydroxybutyl)-3-methylpiperidine-1-carboxylate offers excellent stability under various reaction conditions. This attribute is critical for multi-step synthesis processes, where protecting groups are often required to prevent unwanted side reactions. The compound's CAS No. 2228876-86-4 is commonly referenced in patents and research papers focusing on heterocyclic chemistry and asymmetric synthesis.

Another area of interest is the compound's potential in catalysis and ligand design. The piperidine core, combined with the hydroxybutyl side chain, can coordinate with metal ions, making it useful in transition metal catalysis. This application aligns with the current trend toward green chemistry and sustainable synthesis, as researchers seek eco-friendly alternatives to traditional catalytic systems.

In summary, tert-butyl 4-(3-hydroxybutyl)-3-methylpiperidine-1-carboxylate (CAS No. 2228876-86-4) is a multifaceted compound with broad applications in pharmaceutical research, catalysis, and material science. Its structural versatility and functional groups make it a subject of ongoing investigation, particularly in the context of neurodegenerative disease treatment and sustainable chemical processes. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative drug development and chemical synthesis.